Cas no 1204344-35-3 (3-isopropyl-5-methoxybenzaldehyde)

• Product Name: 3-isopropyl-5-methoxybenzaldehyde
• CAS No: 1204344-35-3
• MF: C₁₁H₁₄O₂
• MW: 178.23
• CID: 5075731
• PubChem ID: 46833654
• Update Time: 2025-07-21

3-isopropyl-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-5-methoxybenzaldehyde

• Inchi： 1S/C11H14O2/c1-8(2)10-4-9(7-12)5-11(6-10)13-3/h4-8H,1-3H3
• InChI Key： FPKCDUPSQSFULJ-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=C(C=O)C=1)(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-isopropyl-5-methoxybenzaldehyde

Recent Advances in the Study of 3-isopropyl-5-methoxybenzaldehyde (CAS: 1204344-35-3) and Its Applications in Chemical Biology and Pharmaceutical Research

3-isopropyl-5-methoxybenzaldehyde (CAS: 1204344-35-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the fields of medicinal chemistry and chemical biology. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-isopropyl-5-methoxybenzaldehyde via a modified Friedel-Crafts acylation followed by selective oxidation. The researchers optimized the reaction conditions to achieve a yield of 85% with high purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the isopropyl and methoxy substituents, were found to play a crucial role in its reactivity and subsequent derivatization.

In terms of biological activity, 3-isopropyl-5-methoxybenzaldehyde has shown promising results as a precursor for antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays.

Furthermore, 3-isopropyl-5-methoxybenzaldehyde has been investigated for its potential in cancer therapy. A 2023 study in the European Journal of Medicinal Chemistry explored its use as a scaffold for designing small-molecule inhibitors of protein kinases. Several derivatives demonstrated selective inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a valuable starting point for the development of targeted anticancer therapies.

Recent advances in computational chemistry have also shed light on the structure-activity relationships of 3-isopropyl-5-methoxybenzaldehyde derivatives. Molecular dynamics simulations and quantitative structure-activity relationship (QSAR) models have been employed to predict the binding affinities and pharmacokinetic properties of these compounds. These computational approaches are expected to accelerate the discovery of new drug candidates based on this chemical scaffold.

In conclusion, 3-isopropyl-5-methoxybenzaldehyde (CAS: 1204344-35-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future research directions may include the exploration of its applications in neurodegenerative diseases and inflammatory disorders, as well as the development of more efficient synthetic routes for its production.